Cas no 97483-75-5 (3-(dimethylamino)pyridine-2-carbonitrile)

• Product Name: 3-(dimethylamino)pyridine-2-carbonitrile
• CAS No: 97483-75-5
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD11656309
• CID: 1094476
• PubChem ID: 13415150
• Update Time: 2025-05-24

3-(dimethylamino)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2-Pyridinecarbonitrile
• 3-(dimethylamino)pyridine-2-carbonitrile
• 2-Cyano-3-(dimethylamino)-pyridine
• 2-Pyridinecarbonitrile,3-(dimethylamino)
• 3-(Dimethylamino)picolinonitrile
• 3-dimethylamino-2-pyridinecarbonitrile
• AKOS017518021
• SCHEMBL22579168
• EN300-215167
• Z1255491406
• 97483-75-5
• DTXSID60540093
• FT-0705939
• DB-082401
• 2-Pyridinecarbonitrile, 3-(dimethylamino)-

• MDL： MFCD11656309
• Inchi： 1S/C8H9N3/c1-11(2)8-4-3-5-10-7(8)6-9/h3-5H,1-2H3
• InChI Key： RQVRKBRGGTZDOH-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C(C#N)=NC=CC=1

Computed Properties

• Exact Mass: 147.08000
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 165-170 ºC (16 Torr)
• Flash Point: 129.3±23.2 ºC,
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 39.92000
• LogP: 1.01928

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(dimethylamino)pyridine-2-carbonitrile

Introduction to 3-(dimethylamino)pyridine-2-carbonitrile (CAS No. 97483-75-5)

3-(dimethylamino)pyridine-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 97483-75-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core substituted with a nitrile group at the 2-position and a dimethylamino group at the 3-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in drug development and agrochemical applications.

The compound’s molecular structure, characterized by a nitrogen-rich environment, contributes to its versatility in chemical reactions. The presence of both the nitrile group and the dimethylamino moiety allows for facile functionalization, enabling chemists to tailor its properties for specific applications. This adaptability has positioned 3-(dimethylamino)pyridine-2-carbonitrile as a cornerstone in medicinal chemistry, where precision and efficiency in molecular design are paramount.

In recent years, advancements in synthetic methodologies have further highlighted the importance of this compound. Researchers have leveraged its reactivity to develop novel synthetic routes that enhance yield and purity, making it more accessible for industrial-scale production. These innovations underscore the compound’s role as a building block in modern chemical synthesis.

The pharmaceutical industry has been particularly keen on exploring derivatives of 3-(dimethylamino)pyridine-2-carbonitrile due to its potential as a pharmacophore. Studies have demonstrated its utility in creating molecules with antimicrobial, anti-inflammatory, and even anticancer properties. The nitrile group, known for its ability to participate in various biochemical transformations, facilitates the introduction of additional functional groups that can modulate biological activity.

One notable application lies in the development of kinase inhibitors, where 3-(dimethylamino)pyridine-2-carbonitrile serves as a key structural component. Kinases are enzymes critical to numerous cellular processes, and their dysregulation is often linked to diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to develop selective inhibitors that can modulate kinase activity without unintended side effects.

The agrochemical sector has also recognized the value of 3-(dimethylamino)pyridine-2-carbonitrile. Its derivatives have been investigated for their potential as intermediates in the synthesis of pesticides and herbicides. The compound’s stability under various environmental conditions makes it an attractive candidate for formulations designed to withstand field applications while maintaining efficacy.

From a synthetic chemistry perspective, 3-(dimethylamino)pyridine-2-carbonitrile exemplifies the elegance of heterocyclic chemistry. Its framework allows for diverse reactions, including nucleophilic substitution, condensation reactions, and metal-catalyzed transformations. These reactions are pivotal in constructing complex molecules with tailored functionalities.

The compound’s role in catalysis is another area of active research. Transition metal complexes incorporating 3-(dimethylamino)pyridine-2-carbonitrile have shown promise as catalysts for cross-coupling reactions, which are fundamental to constructing carbon-carbon bonds in organic synthesis. Such reactions are indispensable in pharmaceutical manufacturing, where they enable the assembly of intricate molecular architectures.

In conclusion, 3-(dimethylamino)pyridine-2-carbonitrile (CAS No. 97483-75-5) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it indispensable in modern chemical synthesis. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain at the forefront of scientific innovation.